Cas no 53310-42-2 (2-(thiolan-2-yl)acetonitrile)

• Product Name: 2-(thiolan-2-yl)acetonitrile
• CAS No: 53310-42-2
• MF: C₆H₉NS
• MW: 127.207360029221
• CID: 3278826
• PubChem ID: 20206483
• Update Time: 2025-04-21

2-(thiolan-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-THIOPHENEACETONITRILE, TETRAHYDRO-
• 2-(thiolan-2-yl)acetonitrile
• tetrahydro-2-thiopheneacetonitrile
• SCHEMBL10656435
• 53310-42-2
• EN300-1778298

• Inchi： 1S/C6H9NS/c7-4-3-6-2-1-5-8-6/h6H,1-3,5H2
• InChI Key： YTGOFJUMUNDUJM-UHFFFAOYSA-N
• SMILES： C1(CC#N)SCCC1

Computed Properties

• Exact Mass: 127.04557046Da
• Monoisotopic Mass: 127.04557046Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.1Ų